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Compound of Interest

Compound Name: 5-Chloro-2,3-dibromoaniline

Cat. No.: B15204831

Initial Note: This technical guide focuses on 2-Bromo-5-chloroaniline. An initial search for "5-
Chloro-2,3-dibromoaniline” did not yield a corresponding CAS number or substantial
technical data, suggesting it is not a commonly available or well-documented compound. In
contrast, 2-Bromo-5-chloroaniline is a readily available intermediate with extensive applications
in research and industry.

Introduction

2-Bromo-5-chloroaniline is a halogenated aromatic amine that serves as a versatile building
block in organic synthesis.[1][2] Its unique substitution pattern, featuring both a bromine and a
chlorine atom on the aniline ring, provides multiple reactive sites for the construction of
complex molecules.[1][2] This guide provides a comprehensive overview of its chemical and
physical properties, detailed experimental protocols for its synthesis, and its significant
applications in the fields of medicinal chemistry and materials science. It is intended for
researchers, scientists, and professionals in drug development and chemical synthesis.

Chemical and Physical Properties

2-Bromo-5-chloroaniline is typically a white to off-white or brown crystalline solid or powder.[1]
[3][4] It is sparingly soluble in water but soluble in organic solvents like methanol.[3][4]

Table 1: Physical and Chemical Properties of 2-Bromo-5-
chloroaniline
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Property Value Source
CAS Number 823-57-4 [11[3][4][5]16]
Molecular Formula CeHsBIrCIN (11314151171
Molecular Weight 206.47 g/mol [1114]
Melting Point 38°C [41[5]
Boiling Point 128 °C at 7 mmHg [4]
Density 1.722+0.06 g/cm3 (Predicted) [4]
Flash Point 1145°C [6]
pKa 1.48+0.10 (Predicted) [3114]
Appearance White to Brown powder to 3]

lump
Solubility Soluble in Methanol [3][4]

Synthesis of 2-Bromo-5-chloroaniline

A common method for the synthesis of 2-Bromo-5-chloroaniline involves the reduction of 1-

bromo-4-chloro-2-nitrobenzene.

Experimental Protocol: Reduction of 1-bromo-4-chloro-

2-nitrobenzene

Materials:

e 1-bromo-4-chloro-2-nitrobenzene

Methanol

Ammonium formate

Zinc powder

Water
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Diethyl ether

Anhydrous sodium sulfate

Dichloromethane

Hexane

Silica gel
Procedure:

e Dissolve 1-bromo-4-chloro-2-nitrobenzene (140 g, 0.59 mol) in 2.5 L of methanol in a
suitable reaction vessel. Gently heat the solution to 50 °C using a water bath.

e Slowly add a solution of ammonium formate (303 g, 4.81 mol) in 500 mL of water to the
reaction mixture.

o Carefully add zinc powder (155 g, 2.36 mol) in small portions. The addition should be
controlled to manage the exothermic reaction and maintain a steady reflux.

 After the addition of zinc is complete, continue to monitor the reaction until completion.

o Extract the product with diethyl ether (5 x 200 mL).

o Combine the organic phases and dry over anhydrous sodium sulfate.

o Decant the solution and concentrate it under reduced pressure to obtain a reddish-brown oil.

o Redissolve the oil in 150 mL of a dichloromethane/hexane mixture and filter it through a short
column of silica gel.

o Concentrate the filtrate under reduced pressure to yield an orange-colored oil.

e Add 200 mL of hexane and cool the mixture in a dry ice bath to precipitate 2-bromo-5-
chloroaniline as a light yellow solid.
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¢ Collect the solid by vacuum filtration. This procedure yields approximately 92.1 g (75%) of
the final product.[4]

Synthesis Workflow
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Synthesis of 2-Bromo-5-chloroaniline

in Methanol at 50°C

:

Gissolve 1-bromo-4-chIoro-2-nitrobenzena

Add Ammonium Formate Solution
and Zinc Powder

Reflux Reaction

(Extract with Diethyl Ether]

Dry with Anhydrous Sodium Sulfate

:

Concentrate under Reduced Pressure

:

Purify by Silica Gel Chromatography

Concentrate Filtrate
Precipitate with Hexane
and Cool
Vacuum Filtration
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Inhibition of c-Myc Pathway by a 2-Bromo-5-chloroaniline Derivative
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-Depth Technical Guide to 2-Bromo-5-
chloroaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15204831#cas-number-for-5-chloro-2-3-
dibromoaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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